Cas no 1261940-69-5 (5-Hydroxy-3-(3-methylsulfonylaminophenyl)benzoic acid)

• Product Name: 5-Hydroxy-3-(3-methylsulfonylaminophenyl)benzoic acid
• CAS No: 1261940-69-5
• MF: C₁₄H₁₃NO₅S
• MW: 307.321722745895
• MDL: MFCD18322711
• CID: 2764890
• PubChem ID: 53228530
• Update Time: 2025-05-20

5-Hydroxy-3-(3-methylsulfonylaminophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-3'-[(methanesulfonyl)amino][1,1'-biphenyl]-3-carboxylic acid
• 1261940-69-5
• 5-Hydroxy-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%
• 5-HYDROXY-3-(3-METHYLSULFONYLAMINOPHENYL)BENZOIC ACID
• MFCD18322711
• DTXSID80692063
• 5-Hydroxy-3-(3-methylsulfonylaminophenyl)benzoic acid

• MDL： MFCD18322711
• Inchi： 1S/C14H13NO5S/c1-21(19,20)15-12-4-2-3-9(6-12)10-5-11(14(17)18)8-13(16)7-10/h2-8,15-16H,1H3,(H,17,18)
• InChI Key： UHVPBFOHSQSJGS-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1C=C(C=C(C(=O)O)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 307.05144369Da
• Monoisotopic Mass: 307.05144369Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 112Ų

Additional information on 5-Hydroxy-3-(3-methylsulfonylaminophenyl)benzoic acid

Recent Advances in the Study of 5-Hydroxy-3-(3-methylsulfonylaminophenyl)benzoic acid (CAS: 1261940-69-5)

5-Hydroxy-3-(3-methylsulfonylaminophenyl)benzoic acid (CAS: 1261940-69-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 5-Hydroxy-3-(3-methylsulfonylaminophenyl)benzoic acid, highlighting its improved yield and purity through optimized reaction conditions. The researchers employed a multi-step synthesis involving sulfonylation and hydroxylation, achieving a final product with high chemical stability and bioavailability.

Pharmacological evaluations have revealed that this compound exhibits potent anti-inflammatory and antioxidant activities. In vitro studies demonstrated its ability to inhibit key inflammatory markers such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antioxidant properties were attributed to the hydroxyl group, which scavenges reactive oxygen species (ROS) effectively.

Further investigations into the molecular mechanisms of 5-Hydroxy-3-(3-methylsulfonylaminophenyl)benzoic acid have identified its interaction with the NF-κB signaling pathway. By modulating this pathway, the compound reduces oxidative stress and inflammation, offering a dual therapeutic effect. These findings were corroborated by in vivo studies using murine models, where the compound showed significant efficacy in reducing inflammation and tissue damage.

In the context of drug development, 5-Hydroxy-3-(3-methylsulfonylaminophenyl)benzoic acid has been explored as a lead compound for designing novel anti-inflammatory agents. Structure-activity relationship (SAR) studies have identified critical functional groups that enhance its bioactivity, paving the way for the development of derivatives with improved pharmacokinetic profiles.

Despite these promising results, challenges remain in optimizing the compound's solubility and minimizing potential side effects. Current research is focused on formulation strategies, such as nanoparticle encapsulation, to enhance its delivery and therapeutic efficacy. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Hydroxy-3-(3-methylsulfonylaminophenyl)benzoic acid (CAS: 1261940-69-5) represents a promising candidate for further investigation in the fields of inflammation and oxidative stress-related diseases. Its multifaceted pharmacological properties and well-characterized synthesis make it a valuable tool for both basic research and drug discovery.